Methyl 3,4-O-Isopropylidene-6-O-trityl-alpha-D-galactopyranoside
Description
“Methyl 3,4-O-Isopropylidene-6-O-trityl-alpha-D-galactopyranoside” is a compound used for proteomics research . It plays a pivotal role as a reagent facilitating the synthesis of glycosides, which are crucial to the development of antimicrobial agents and advanced carbohydrate-based therapies .
Synthesis Analysis
This compound is useful in organic synthesis . It is particularly significant in the synthesis of glycosides, which are essential for the development of antimicrobial agents and cutting-edge carbohydrate-based therapies .Molecular Structure Analysis
The molecule contains a total of 71 bonds. There are 39 non-H bonds, 18 multiple bonds, 7 rotatable bonds, 18 aromatic bonds, 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, 1 hydroxyl group, 1 secondary alcohol, and 5 ethers (aliphatic) .Chemical Reactions Analysis
The compound is a versatile reagent in the synthesis of glycosides . It is also used in the preparation of other chemical products .Physical And Chemical Properties Analysis
The molecular formula of the compound is C29H32O6 . It contains a total of 71 bonds, including 39 non-H bonds, 18 multiple bonds, 7 rotatable bonds, 18 aromatic bonds, 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, 1 hydroxyl group, 1 secondary alcohol, and 5 ethers (aliphatic) .Future Directions
properties
IUPAC Name |
(3aS,6S)-6-methoxy-2,2-dimethyl-4-(trityloxymethyl)-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H32O6/c1-28(2)34-25-23(33-27(31-3)24(30)26(25)35-28)19-32-29(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23-27,30H,19H2,1-3H3/t23?,24?,25-,26?,27-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRQNVSMIVDBQX-VPICWEIBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2C(OC(C(C2O1)O)OC)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@H]2C(O[C@@H](C(C2O1)O)OC)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,4-O-Isopropylidene-6-O-trityl-alpha-D-galactopyranoside | |
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